Cas no 2228502-42-7 (1-(but-3-yn-1-yl)-4-fluoro-2-(trifluoromethyl)benzene)

• Product Name: 1-(but-3-yn-1-yl)-4-fluoro-2-(trifluoromethyl)benzene
• CAS No: 2228502-42-7
• MF: C₁₁H₈F₄
• MW: 216.174837112427
• CID: 5835329
• PubChem ID: 165695945
• Update Time: 2025-05-24

1-(but-3-yn-1-yl)-4-fluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-4-fluoro-2-(trifluoromethyl)benzene
• 2228502-42-7
• EN300-1947567

• Inchi： 1S/C11H8F4/c1-2-3-4-8-5-6-9(12)7-10(8)11(13,14)15/h1,5-7H,3-4H2
• InChI Key： MVCHFNDTCNLOGF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CCC#C)F)(F)F

Computed Properties

• Exact Mass: 216.05621290g/mol
• Monoisotopic Mass: 216.05621290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Additional information on 1-(but-3-yn-1-yl)-4-fluoro-2-(trifluoromethyl)benzene

1-(But-3-yn-1-yl)-4-fluoro-2-(trifluoromethyl)benzene: A Comprehensive Overview

1-(But-3-yn-1-yl)-4-fluoro-2-(trifluoromethyl)benzene, also known by its CAS number 2228502-42-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, material science, and as a building block in organic synthesis. The molecule features a benzene ring substituted with a trifluoromethyl group at the 2-position, a fluoro group at the 4-position, and a butynyl group at the 1-position. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 1-(but-3-yn-1-yl)-4-fluoro-2-(trifluoromethyl)benzene typically involves multi-step reactions, often starting from fluorobenzene derivatives. Recent advancements in catalytic methods and transition-metal-mediated coupling reactions have enabled more efficient and scalable production of this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields and selectivity in constructing the butynyl-substituted benzene framework. These methods not only enhance the purity of the final product but also reduce the environmental footprint of the synthesis process.

One of the most notable applications of this compound lies in its role as an intermediate in pharmaceutical chemistry. The presence of electron-withdrawing groups such as trifluoromethyl and fluoro substituents makes it an attractive candidate for designing bioactive molecules. Recent studies have demonstrated its utility in developing inhibitors for various enzyme targets, including kinases and proteases. For example, a research team reported that derivatives of this compound exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation, highlighting its potential as a lead compound in anticancer drug development.

In addition to its pharmacological applications, 1-(but-3-yn-1-yl)-4-fluoro-2-(trifluoromethyl)benzene has found use in materials science, particularly in the synthesis of advanced polymers and functional materials. The triple bond present in the butynyl group allows for click chemistry reactions, enabling the construction of cross-linked polymer networks with tailored mechanical and thermal properties. Recent research has explored its application in developing stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as temperature or pH. These materials hold promise for applications in sensors, drug delivery systems, and adaptive coatings.

The electronic properties of this compound also make it a valuable tool in organic electronics. The combination of electron-withdrawing groups on the benzene ring enhances its ability to act as an electron-deficient acceptor material. Recent studies have investigated its use as a component in organic photovoltaic devices (OPVs), where it contributes to efficient charge transfer processes. Researchers have reported improved power conversion efficiencies when this compound is incorporated into OPV blends, underscoring its potential for advancing renewable energy technologies.

From an environmental standpoint, understanding the fate and transport of 1-(but-3-yn-1-yli)-4-fluoro-substituted compounds is crucial for assessing their impact on ecosystems. Recent environmental toxicology studies have focused on evaluating the biodegradation pathways and bioaccumulation potential of this compound. Findings suggest that under aerobic conditions, microbial communities can effectively degrade this compound through enzymatic cleavage of the triple bond and subsequent mineralization processes. However, further research is needed to fully understand its long-term ecological implications.

In conclusion, 1-(but-3-yinyl)-4-fluoro-substituted benzene derivatives like CAS No 2228502 represent a class of compounds with diverse applications across multiple disciplines. Their unique chemical properties make them indispensable tools for advancing drug discovery, materials science, and organic electronics. As research continues to uncover new synthetic strategies and functional applications for these compounds, their role in shaping future technological innovations is expected to grow significantly.